Cas no 2137030-47-6 (2-(4R)-1,3-thiazolidin-4-ylpyrimidine)

• Product Name: 2-(4R)-1,3-thiazolidin-4-ylpyrimidine
• CAS No: 2137030-47-6
• MF: C₇H₉N₃S
• MW: 167.231459379196
• CID: 6484155
• PubChem ID: 165862745
• Update Time: 2025-05-20

2-(4R)-1,3-thiazolidin-4-ylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(4R)-1,3-thiazolidin-4-ylpyrimidine
• 2137030-47-6
• EN300-1122039
• 2-[(4R)-1,3-thiazolidin-4-yl]pyrimidine

• Inchi： 1S/C7H9N3S/c1-2-8-7(9-3-1)6-4-11-5-10-6/h1-3,6,10H,4-5H2/t6-/m0/s1
• InChI Key： NUDKRKUQSWCMNQ-LURJTMIESA-N
• SMILES： S1CN[C@H](C2N=CC=CN=2)C1

Computed Properties

• Exact Mass: 167.05171847g/mol
• Monoisotopic Mass: 167.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.1Ų

Additional information on 2-(4R)-1,3-thiazolidin-4-ylpyrimidine

Introduction to 2-(4R)-1,3-thiazolidin-4-ylpyrimidine (CAS No. 2137030-47-6)

2-(4R)-1,3-thiazolidin-4-ylpyrimidine (CAS No. 2137030-47-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are known for their diverse biological activities and therapeutic potential. The unique structural features of 2-(4R)-1,3-thiazolidin-4-ylpyrimidine make it a promising candidate for the development of new drugs targeting various diseases.

The chemical structure of 2-(4R)-1,3-thiazolidin-4-ylpyrimidine consists of a pyrimidine ring fused with a thiazolidine moiety. The presence of the thiazolidine ring imparts specific stereochemical properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The (4R) configuration at the thiazolidine ring is crucial for the compound's efficacy and selectivity.

Recent studies have highlighted the potential of 2-(4R)-1,3-thiazolidin-4-ylpyrimidine in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate key enzymes and signaling pathways involved in neurodegeneration, thereby offering a potential therapeutic benefit.

In addition to its neuroprotective properties, 2-(4R)-1,3-thiazolidin-4-ylpyrimidine has also demonstrated anti-inflammatory and anti-cancer activities. Preclinical studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a potential candidate for treating inflammatory conditions such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

The anti-cancer properties of 2-(4R)-1,3-thiazolidin-4-ylpyrimidine have been explored in several cancer cell lines. Studies have shown that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. These findings suggest that 2-(4R)-1,3-thiazolidin-4-ylpyrimidine could be developed into a novel anticancer agent with broad-spectrum activity.

The pharmacokinetic profile of 2-(4R)-1,3-thiazolidin-4-ylpyrimidine has been extensively studied to understand its bioavailability, distribution, metabolism, and excretion. Preclinical data indicate that this compound has favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it suitable for further development as an orally administered drug.

Toxicity studies have also been conducted to evaluate the safety profile of 2-(4R)-1,3-thiazolidin-4-ylpyrimidine. Results from these studies suggest that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in humans.

The development of 2-(4R)-1,3-thiazolidin-4-ylpyrimidine as a therapeutic agent is an ongoing process. Current research efforts are focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, preclinical studies are being conducted to identify the most promising indications for this compound.

In conclusion, 2-(4R)-1,3-thiazolidin-4-ylpyrimidine (CAS No. 2137030-47-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more data become available from ongoing studies, it is expected that this compound will play a significant role in advancing our understanding and treatment of various diseases.